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Compound of Interest

Compound Name: Ethyl-ammonium sulfate

Cat. No.: B3343170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of di(ethylammonium) sulfate,

focusing on its chemical identity, physical properties, and synthesis. This document is intended

to serve as a valuable resource for professionals in research and development.

Chemical Identity and Structure
Di(ethylammonium) sulfate, also referred to as ethylammonium sulfate, is the salt formed from

the neutralization of ethylamine with sulfuric acid. The stoichiometry of the reaction involves

two equivalents of the ethylamine base for every one equivalent of the diprotic sulfuric acid,

resulting in a salt with two ethylammonium cations ([CH₃CH₂NH₃]⁺) and one sulfate anion

(SO₄²⁻).

IUPAC Name: ethylazanium;sulfate

Molecular Formula: C₄H₁₆N₂O₄S

PubChem Compound ID: 9834157[1]

CAS Number: A specific CAS number for di(ethylammonium) sulfate is not consistently

reported in major chemical databases. Researchers are advised to use the molecular

formula and PubChem CID for unambiguous identification.
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The structure consists of two protonated ethylamine molecules ionically bonded to a sulfate

ion.

Physical and Chemical Properties
Quantitative physical property data for di(ethylammonium) sulfate is not extensively

documented in publicly available literature. The following table summarizes the available

computed and experimental information.

Property Value Source

Molecular Weight 188.25 g/mol PubChem[1]

Appearance White crystalline solid Inferred from similar salts

Solubility Soluble in water Inferred from similar salts

Melting Point Data not available -

Boiling Point Data not available -

Density Data not available -

The compound is expected to be a stable, non-volatile solid under standard conditions, typical

of simple organic ammonium salts.

Synthesis and Characterization Protocols
While a specific, peer-reviewed protocol for di(ethylammonium) sulfate is not readily available,

its synthesis can be reliably achieved through a standard acid-base neutralization reaction. The

following protocols are based on established chemical principles for the formation of similar

alkylammonium salts.[2]

Objective: To synthesize di(ethylammonium) sulfate via the reaction of ethylamine with sulfuric

acid.

Materials:

Ethylamine (e.g., 70 wt. % solution in water)
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Sulfuric acid (e.g., 98% or a dilute 1 M solution)

Deionized water

Ethanol or Isopropanol (for recrystallization)

pH indicator paper or a calibrated pH meter

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask or beaker

Dropping funnel

Büchner funnel and filter paper

Evaporating dish or crystallizing dish

Procedure:

Preparation of Reactants:

In a flask, place a known molar amount of ethylamine solution. For example, 12.9 g (0.2

mol) of a 70% ethylamine solution.

Dilute the ethylamine with approximately 50 mL of deionized water and place the flask in

an ice bath to cool.

Slowly and carefully, add a stoichiometric amount of sulfuric acid (0.1 mol, which is

approximately 5.4 mL of 98% H₂SO₄) to a dropping funnel. It is highly recommended to

first dilute the concentrated acid by adding it to ~50 mL of cold water.

Reaction:

With vigorous stirring, add the sulfuric acid solution dropwise from the dropping funnel to

the cooled ethylamine solution. Caution: The reaction is highly exothermic. Maintain a slow
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addition rate to keep the temperature of the reaction mixture below 30-40 °C.

After the addition is complete, allow the mixture to stir for an additional 30-60 minutes at

room temperature.

Check the pH of the solution. It should be approximately neutral (pH ~7). If the solution is

still basic, add a small amount of dilute sulfuric acid. If acidic, add a small amount of

ethylamine solution.

Isolation and Purification:

Reduce the volume of the resulting solution by about two-thirds using a rotary evaporator

or by gentle heating in an evaporating dish.

Allow the concentrated solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.

Collect the resulting white crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold ethanol or isopropanol to remove any

unreacted starting materials.

Dry the crystals in a vacuum oven or in a desiccator.

Objective: To confirm the identity and purity of the synthesized di(ethylammonium) sulfate.

¹H NMR Spectroscopy:

Sample Preparation: Dissolve a small amount of the dried product in a suitable deuterated

solvent, such as D₂O.

Expected Spectrum: The proton NMR spectrum should show a triplet corresponding to the

methyl (CH₃) protons and a quartet corresponding to the methylene (CH₂) protons of the

ethyl group. The integration of these signals should be in a 3:2 ratio.

FTIR Spectroscopy:

Sample Preparation: Analyze the dry solid using a KBr pellet or an ATR accessory.
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Expected Spectrum: The infrared spectrum is expected to show characteristic peaks for N-

H stretching (around 3100-3300 cm⁻¹), C-H stretching (around 2800-3000 cm⁻¹), and a

strong, broad peak characteristic of the sulfate anion (SO₄²⁻) around 1100 cm⁻¹.

Elemental Analysis:

Determine the weight percentages of Carbon (C), Hydrogen (H), Nitrogen (N), and Sulfur

(S).

Theoretical Values: C: 25.52%, H: 8.57%, N: 14.88%, S: 17.03%. The experimental values

should be in close agreement with these calculated values for the pure compound.

Logical and Experimental Visualizations
The following diagrams, generated using Graphviz, illustrate the synthesis pathway and a

general experimental workflow.

Synthesis Pathway of Di(ethylammonium) Sulfate

Ethylamine
(2 eq.)

Di(ethylammonium) Sulfate

+

Sulfuric Acid
(1 eq.)

Click to download full resolution via product page

Caption: Chemical reaction for the synthesis of di(ethylammonium) sulfate.
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General Experimental Workflow
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Caption: Workflow for synthesis, purification, and analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3343170?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Applications
Extensive searches of scientific literature did not reveal any established roles for

di(ethylammonium) sulfate in biological signaling pathways. Its structure as a simple organic

salt does not suggest a typical interaction with biological receptors or signaling cascades. The

primary applications for this and similar alkylammonium sulfates are likely within the fields of

chemical synthesis, as ionic liquids, or as components in material science applications, rather

than in drug development or pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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